Cas no 1806891-76-8 (4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile
• CAS No: 1806891-76-8
• MF: C₁₀H₁₀F₂N₂O₂
• MW: 228.195409297943
• CID: 4811401
• Update Time: 2025-11-01

4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile

• Inchi： 1S/C10H10F2N2O2/c1-15-7-5-14-10(16-2)6(3-4-13)8(7)9(11)12/h5,9H,3H2,1-2H3
• InChI Key： VKVVMLHEYFVKNG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1CC#N)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1

Additional information on 4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile

4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile (CAS No. 1806891-76-8): A Versatile Scaffold in Modern Medicinal Chemistry

4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile (CAS No. 1806891-76-8) is a structurally complex organic compound that has emerged as a promising building block in the field of medicinal chemistry. This molecule belongs to the class of pyridine-3-acetonitrile derivatives, characterized by the presence of a difluoromethyl group at the 4-position and dimethoxy substituents at the 2- and 5-positions of the pyridine ring. Its unique combination of electronic and steric properties has made it a subject of interest in recent studies focused on targeted drug delivery systems and heterocyclic compound design.

The synthetic accessibility of 4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile has been a key factor in its growing popularity among researchers. Recent advancements in transition-metal-catalyzed reactions have enabled the efficient synthesis of this compound through direct C-H functionalization strategies and cross-coupling methodologies. For instance, a 2023 study published in Organic Letters demonstrated the use of rhodium-based catalytic systems to achieve selective fluorination reactions at the 4-position of the pyridine ring, yielding the target molecule with high stereoselectivity and yield. Such synthetic routes are critical for scaling up production in pharmaceutical development and materials science applications.

The electronic properties of 4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile are of particular significance in its application as a bioisostere in drug design. The difluoromethyl group introduces a unique combination of electronegativity and steric bulk, which can modulate the hydrophobicity and electronic communication within molecular frameworks. A 2024 investigation in JACS highlighted how the dimethoxy substituents enhance solubility profiles while maintaining bioavailability in aqueous environments. These properties are particularly advantageous in prodrug design and enzyme inhibition studies, where precise control over molecular interactions is essential.

Recent research has also explored the potential of 4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile as a heterocyclic core in the development of covalent inhibitors. In a groundbreaking 2023 study published in Nature Chemistry, scientists demonstrated that the acetonitrile functionality could be selectively converted into thiol-reactive warheads through thiol-ene click chemistry. This transformation enabled the creation of selective protease inhibitors with improved specificity and cell permeability. The study emphasized the importance of electronic tuning via the fluorinated substituent in optimizing reactivity profiles for such applications.

Moreover, the photophysical properties of 4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile have sparked interest in photochemical applications. A 2024 review in Advanced Materials highlighted its potential as a fluorescent probe due to the conjugated π-system formed by the pyridine ring and cyano group. The dimethoxy substituents were found to fine-tune the fluorescence wavelength through electron-donating effects, making this compound a candidate for molecular imaging and sensors development. These findings underscore the molecule's versatility in cross-disciplinary research spanning pharmacology, materials science, and analytical chemistry.

Looking ahead, the modular nature of 4-(Difluoromethyl)-2,5-dimethoxypyridine-3-acetonitrile positions it as a valuable platform molecule for fragment-based drug discovery. Its fluorinated substituent and dimethoxy moieties provide multiple points of chemical modification, enabling the exploration of structure-activity relationships in diverse biological contexts. As highlighted in a 2023 perspective in ACS Medicinal Chemistry Letters, this compound represents a next-generation scaffold that bridges the gap between traditional heterocyclic chemistry and modern precision medicine approaches.